Cas no 1227591-54-9 (3-Fluoro-6-methoxypyridine-2-acetonitrile)

• Product Name: 3-Fluoro-6-methoxypyridine-2-acetonitrile
• CAS No: 1227591-54-9
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 4913872
• Update Time: 2023-08-22

3-Fluoro-6-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-methoxypyridine-2-acetonitrile

• Inchi： 1S/C8H7FN2O/c1-12-8-3-2-6(9)7(11-8)4-5-10/h2-3H,4H2,1H3
• InChI Key： ZKUOLGKKMYYBIX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(N=C1CC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 0.9
• Topological Polar Surface Area: 45.9